Cas no 1361845-09-1 (2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylic acid)
2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylic acid
-
- Inchi: 1S/C9H8BrF2NO2/c1-4-6(2-10)13-3-5(8(11)12)7(4)9(14)15/h3,8H,2H2,1H3,(H,14,15)
- InChI Key: ANTMMTFFLNXZDY-UHFFFAOYSA-N
- SMILES: BrCC1C(C)=C(C(=O)O)C(C(F)F)=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 240
- XLogP3: 2
- Topological Polar Surface Area: 50.2
2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A020005042-500mg |
2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylic acid |
1361845-09-1 | 97% | 500mg |
$1,068.20 | 2022-03-28 | |
| Alichem | A020005042-1g |
2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylic acid |
1361845-09-1 | 97% | 1g |
$1,713.60 | 2022-03-28 |
2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylic acid Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylic acid
2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylic acid (CAS No. 1361845-09-1): An Overview
2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylic acid (CAS No. 1361845-09-1) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.
The molecular structure of 2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylic acid is composed of a pyridine ring substituted with a bromomethyl group, a difluoromethyl group, and a methyl group, along with a carboxylic acid functional group. The presence of these functional groups imparts distinct chemical properties and reactivity, making it an attractive building block for the synthesis of more complex molecules.
Recent studies have highlighted the potential of 2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylic acid in the development of new drugs. For instance, its bromomethyl group can serve as a reactive handle for coupling reactions, enabling the formation of diverse chemical structures. The difluoromethyl group, known for its metabolic stability and ability to modulate biological activity, further enhances the compound's utility in drug design.
In the context of medicinal chemistry, 2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylic acid has been explored as a precursor for the synthesis of inhibitors targeting specific enzymes and receptors. One notable application is in the development of inhibitors for kinases, which are key players in cellular signaling pathways and are implicated in various diseases, including cancer and inflammatory disorders. The ability to fine-tune the structure through functional group manipulation allows researchers to optimize the potency and selectivity of these inhibitors.
Beyond its use in drug discovery, 2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylic acid has also found applications in materials science and chemical biology. Its unique electronic properties make it suitable for the synthesis of functional materials with tailored properties, such as polymers and coatings. Additionally, its reactivity can be harnessed to develop probes for studying biological processes at the molecular level.
The synthesis of 2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylic acid typically involves multi-step procedures that leverage modern synthetic methodologies. Key steps include the formation of the pyridine ring, introduction of the bromomethyl and difluoromethyl groups, and final carboxylation. Advances in catalytic methods and green chemistry principles have contributed to more efficient and environmentally friendly synthetic routes.
In conclusion, 2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylic acid (CAS No. 1361845-09-1) is a multifaceted compound with broad applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers aiming to develop novel therapeutic agents and functional materials. As research continues to advance, the potential uses of this compound are likely to expand further, contributing to significant advancements in various scientific fields.
1361845-09-1 (2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)